Cas no 2109404-20-6 (2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride)

• Product Name: 2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride
• CAS No: 2109404-20-6
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• CID: 5999531
• PubChem ID: 121597048
• Update Time: 2025-09-25

2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2109404-20-6
• 2-(4-aminophenyl)-2-hydroxyacetic acid hydrochloride
• EN300-7460951
• 2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride

• Inchi： 1S/C8H9NO3.ClH/c9-6-3-1-5(2-4-6)7(10)8(11)12;/h1-4,7,10H,9H2,(H,11,12);1H
• InChI Key： YOAMQZANLPQSJY-UHFFFAOYSA-N
• SMILES： Cl.OC(C(=O)O)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 203.0349209g/mol
• Monoisotopic Mass: 203.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride

Introduction to 2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride (CAS No. 2109404-20-6)

2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride (CAS No. 2109404-20-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Aminophenylglycolic acid hydrochloride, is a derivative of glycine with a substituted aromatic ring, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The structure of 2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride consists of a glycine backbone with a 4-aminophenyl group attached to the alpha carbon. The presence of the hydroxyl group and the amino group on the aromatic ring imparts unique chemical and biological properties to this compound. These functional groups enable the molecule to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and coupling reactions, which are crucial for the synthesis of complex organic molecules.

In recent years, 2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel inhibitors targeting viral proteases, which are essential for the replication of several viruses, including HIV and hepatitis C virus (HCV).

Beyond antiviral applications, 2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride has also shown promise in the field of cancer research. Research conducted at the National Institutes of Health (NIH) demonstrated that derivatives of this compound exhibit potent anticancer activity against various tumor cell lines. The mechanism of action involves the inhibition of key enzymes involved in cancer cell proliferation and survival, such as protein kinases and histone deacetylases (HDACs).

The versatility of 2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride extends to its use in the development of imaging agents for diagnostic purposes. A study published in Bioconjugate Chemistry reported the successful synthesis and characterization of fluorescent probes derived from this compound. These probes were used to visualize specific biomarkers in living cells, providing valuable insights into cellular processes and disease mechanisms.

In addition to its synthetic utility, 2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride has been explored for its potential therapeutic effects. Preclinical studies have shown that this compound and its derivatives possess anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory activity is attributed to its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.

The safety profile of 2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride is another important aspect that has been investigated. Toxicological studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical development. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 2-(4-Aminophenyl)-2-hydroxyacetic acid;hydrochloride (CAS No. 2109404-20-6) is a multifunctional compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern drug discovery and development efforts.